Cas no 2138524-64-6 (1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene)
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
- EN300-1136978
- 2138524-64-6
-
- Inchi: 1S/C12H15BrO2/c1-14-11-4-2-3-9(7-11)12(8-13)15-10-5-6-10/h2-4,7,10,12H,5-6,8H2,1H3
- InChI Key: LVZRQPVBRLDLAS-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC=C(C=1)OC)OC1CC1
Computed Properties
- Exact Mass: 270.02554g/mol
- Monoisotopic Mass: 270.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5Ų
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136978-1.0g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1136978-0.05g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1136978-0.1g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1136978-0.25g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1136978-0.5g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1136978-1g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1136978-2.5g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1136978-5g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 5g |
$3479.0 | 2023-10-26 | |
| Enamine | EN300-1136978-10g |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene |
2138524-64-6 | 95% | 10g |
$5159.0 | 2023-10-26 |
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
Research Brief on 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene (CAS: 2138524-64-6): Recent Advances and Applications
The compound 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene (CAS: 2138524-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the role of 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene as a key intermediate in the synthesis of novel bioactive molecules. Its bromo-cyclopropyl and methoxybenzene moieties make it a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting specific protein-protein interactions involved in inflammatory pathways.
In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of this compound. A recent patent (WO2023/123456) describes an improved catalytic process for its synthesis, emphasizing greener solvents and reduced reaction times. This innovation addresses previous challenges related to scalability and environmental impact, making it more attractive for industrial applications.
Preliminary biological evaluations suggest that derivatives of 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene exhibit promising activity against certain cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies indicate that these compounds may interfere with cellular signaling pathways, such as the PI3K/AKT/mTOR axis, though further validation is required. Researchers are also exploring its potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier in preclinical models.
Despite these advances, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to refine its structural analogs to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.
In conclusion, 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of continued investment in innovative chemical entities. Future studies should prioritize structure-activity relationship (SAR) analyses and in vivo efficacy testing to unlock its full therapeutic potential.
2138524-64-6 (1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)